BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to 5-Chloro-2-(propan-
2-yl)aniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Chloro-2-(propan-2-yl)aniline

Cat. No.: B6326213

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Chloro-2-(propan-2-yl)aniline, a
substituted aniline derivative of interest in pharmaceutical and chemical research. This
document consolidates available data on its synonyms, chemical properties, and general
applications as a chemical intermediate. While specific trade names, detailed experimental
protocols for its synthesis and analysis, and its role in defined biological pathways are not
extensively documented in publicly available literature, this guide presents the foundational
knowledge currently available.

Chemical Identity and Synonyms

5-Chloro-2-(propan-2-yl)aniline is an aromatic amine with a chlorine atom and an isopropy!
group attached to the aniline backbone. It is crucial to distinguish this compound from its
isomers and other related substances by its unique CAS Registry Number.

Table 1: Synonyms and Identifiers
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Identifier Type Value

IUPAC Name 5-Chloro-2-(propan-2-yl)aniline
Synonyms 5-Chloro-2-isopropylaniline
CAS Number 130566-32-4

Molecular Formula CoH12CIN

MDL Number MFCD20726025

It is important to note that this compound is often confused with its structural isomer, 5-Chloro-
2-(isopropylamino)aniline (CAS Number: 89659-68-7)[1][2]. Researchers should always verify
the CAS number to ensure they are working with the correct molecule. To date, no specific

trade names for 5-Chloro-2-(propan-2-yl)aniline have been identified; it is primarily supplied

under its chemical name.

Physicochemical Properties

Quantitative data for 5-Chloro-2-(propan-2-yl)aniline is limited. The following table
summarizes the available information from chemical suppliers.

Table 2: Physicochemical Data

Property Value Source
Molecular Weight 169.65 g/mol Huateng Pharma
Purity >95% Huateng Pharma

Note: Detailed experimental data such as melting point, boiling point, density, and spectral data
(*H NMR, 3C NMR, IR, Mass Spectrometry) for CAS number 130566-32-4 are not readily
available in the public domain. Researchers are advised to obtain a certificate of analysis from

their supplier for specific lot data.

Applications in Research and Development
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Substituted anilines are a vital class of intermediates in the synthesis of pharmaceuticals and
agrochemicals. While specific applications for 5-Chloro-2-(propan-2-yl)aniline are not detailed
in the available literature, aniline derivatives, in general, are recognized for their versatile roles
in drug discovery. They can serve as precursors for the synthesis of more complex molecules
with a wide range of biological activities.

The broader class of substituted anilines has been investigated for various therapeutic areas.
For instance, certain 2-substituted aniline pyrimidine derivatives have been explored as potent
dual Mer/c-Met kinase inhibitors for cancer treatment. This highlights the potential for aniline-
based scaffolds in the development of targeted therapies.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of 5-Chloro-2-
(propan-2-yl)aniline are not explicitly described in peer-reviewed journals or patent literature.
However, general synthetic methods for related compounds can provide a starting point for
developing a synthetic route.

A potential, though unverified, synthetic approach could involve the Friedel-Crafts alkylation of
4-chloroaniline with an isopropylating agent, followed by separation of the desired isomer.
Another possibility is the reduction of a corresponding nitro compound, such as 1-chloro-4-
isopropyl-2-nitrobenzene.

For analytical characterization, standard methods for small organic molecules would be
applicable. These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 2C) to elucidate the chemical
structure.

Mass Spectrometry (MS) to determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy to identify functional groups.

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to assess
purity.

Logical Relationships of Chemical Identifiers
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The following diagram illustrates the relationship between the primary chemical name and its
key identifiers, which are essential for accurate sourcing and documentation in a research

setting.

Logical Hierarchy of Chemical Identification

5-Chloro-2-(propan-2-yl)aniline

is also known as

is uniquely identified by \js described by

CAS Number: 130566-32-4 Molecular Formula: C9H12CIN MDL Number: MFCD20726025

Synonym: 5-Chloro-2-isopropylaniline

Click to download full resolution via product page

Caption: Chemical Identifier Relationships for 5-Chloro-2-(propan-2-yl)aniline.

Conclusion

5-Chloro-2-(propan-2-yl)aniline is a chemical intermediate with potential applications in
synthetic chemistry, particularly in the fields of pharmaceutical and agrochemical development.
While detailed information regarding its specific uses, synthesis, and analytical protocols is
sparse in the public domain, this guide provides a foundational summary of its known
properties and synonyms. Researchers interested in this compound are encouraged to perform
their own analytical characterization and to consult with chemical suppliers for more detailed
technical information. The structural motifs present in this molecule suggest that it could be a
valuable building block for the creation of novel bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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